Cas no 150208-27-8 (1-[2-(3,4-Dichlorophenyl)ethyl]piperazine)

• Product Name: 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine
• CAS No: 150208-27-8
• MF: C₁₂H₁₆Cl₂N₂
• MW: 259.174840927124
• MDL: MFCD30749424
• CID: 4602655
• PubChem ID: 44314387
• Update Time: 2025-05-20

1-[2-(3,4-Dichlorophenyl)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3,4-dichlorophenyl)ethyl]piperazine
• Piperazine, 1-[2-(3,4-dichlorophenyl)ethyl]-
• 1-(3,4-Dichlorophenethyl)piperazine
• BDBM50044709
• 1-[2-(3,4-Dichloro-phenyl)-ethyl]-piperazine
• Z1696822395
• EN300-123098
• 150208-27-8
• CHEMBL76336
• AKOS012346253
• SCHEMBL2291008
• Z1080500836
• G47460
• 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine

• MDL： MFCD30749424
• Inchi： 1S/C12H16Cl2N2/c13-11-2-1-10(9-12(11)14)3-6-16-7-4-15-5-8-16/h1-2,9,15H,3-8H2
• InChI Key： OWINIGBJQWGIJU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCN1CCNCC1)Cl

Computed Properties

• Exact Mass: 258.0690539g/mol
• Monoisotopic Mass: 258.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine

1-[2-(3,4-Dichlorophenyl)ethyl]piperazine (CAS No. 150208-27-8): An Overview of a Promising Compound in Pharmaceutical Research

1-[2-(3,4-Dichlorophenyl)ethyl]piperazine (CAS No. 150208-27-8) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as 3,4-Dichlorophenethylpiperazine or 3,4-DCPEP, belongs to the class of piperazines and is characterized by its aromatic dichlorophenyl substituent and an ethyl linker. The molecular formula of 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine is C₁₃H₁₆Cl₂N₂, with a molecular weight of approximately 269.18 g/mol.

The synthesis of 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine involves several well-documented methods, including the reaction of 3,4-dichlorophenethylamine with piperazine in the presence of a suitable catalyst. The compound's synthesis is crucial for its application in various biological assays and preclinical studies. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research purposes.

In terms of its pharmacological properties, 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine has been studied for its interactions with various neurotransmitter systems. It has shown significant affinity for serotonin (5-HT) receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. This interaction has led to its evaluation as a potential therapeutic agent for psychiatric disorders such as depression and anxiety. Preclinical studies have demonstrated that 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine can modulate serotonin levels in the brain, leading to improved mood and reduced anxiety-like behaviors in animal models.

Beyond its serotoninergic effects, 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine has also been investigated for its potential as an antipsychotic agent. Studies have shown that it can reduce psychotic symptoms in rodent models of schizophrenia by interacting with dopamine D₂ receptors. This dual mechanism of action—modulating both serotonin and dopamine systems—makes 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine a promising candidate for the development of novel antipsychotic drugs.

The safety profile of 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine is another critical aspect of its evaluation. Toxicological studies have indicated that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In addition to its potential therapeutic applications, 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine has been used as a tool compound in neuropharmacological research. Its ability to selectively interact with specific neurotransmitter receptors makes it valuable for studying the mechanisms underlying various neurological disorders. Researchers have utilized this compound to investigate the role of serotonin and dopamine systems in conditions such as Parkinson's disease and obsessive-compulsive disorder (OCD).

The future prospects for 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating psychiatric disorders. If these trials yield positive results, 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine could become a valuable addition to the arsenal of medications available for treating mental health conditions.

In conclusion, 1-[2-(3,4-Dichlorophenyl)ethyl]piperazine (CAS No. 150208-27-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and pharmacological properties make it a promising candidate for the development of new therapeutic agents for psychiatric disorders. As research continues to advance, the full extent of its therapeutic applications will likely become more apparent.